1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene

• IUPAC Name: 1-bromo-2-fluoro-5-methoxy-4-nitrobenzene
• InChI: InChI=1S/C7H5BrFNO3/c1-13-7-2-4(8)5(9)3-6(7)10(11)12/h2-3H,1H3
• InChI Key: DBEXWIUEKLTMPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1[N+](=O)[O-])F)Br
• Molecular Formula: C7H5BrFNO3
• DSSTOX Substance ID: DTXSID00625090
• Molecular Weight: 250.02 g/mol
• CAS RN: 330794-02-0

Description

1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene is a compound with the molecular formula C7H5BrFNO3 and a molecular weight of 250.02. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene consists of a benzene ring substituted with bromo, fluoro, methoxy, and nitro groups. The exact positions of these substituents can be determined by the IUPAC name of the compound.

Physical And Chemical Properties Analysis

1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene is a solid substance. It is stored in a sealed, dry environment at room temperature.

Scientific Research Applications

Organic Chemistry

Organic compounds like “1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene” are often used in organic chemistry for synthesis of other compounds. They can participate in reactions such as free radical bromination.

Physical Chemistry

In physical chemistry, the thermodynamic properties of such compounds could be studied.

Nomenclature Studies in Organic Chemistry

Compounds like “1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene” can be used in studies related to the nomenclature of substituted benzene derivatives according to IUPAC rules.

Multistep Synthesis in Organic Chemistry

Such compounds can be involved in multistep synthesis processes. For instance, they can undergo nitration, conversion from the nitro group to an amine, and bromination.

Preparation of Other Compounds

“1-Bromo-2-nitrobenzene”, a compound similar to “1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene”, can be used in the preparation of other compounds like “4-methoxy-2′-nitrodiphenyl ether”, “1-methoxy-3,5-bis-(2-nitro-phenoxy)benzene”, and "5-hydroxy-3-methoxy-2′-nitrodiphenyl ether".

10. Building Block for Fused Aromatic and Heteroaromatic Compounds Compounds like “4-Bromo-2-fluoro-1-nitrobenzene” can serve as building blocks for the synthesis of fused aromatic and heteroaromatic compounds.

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed (H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).

Synthesis routes and methods I

Procedure details

To 1-bromo-2,5-difluoro-4-nitrobenzene (5.0 g, 21 mmol) was added 0.5 N sodium methoxide (50 mL, 25 mmol). The mixture was stirred at 60° C. for 1 h. The MeOH was rotovaped down. The crude product was dissolved in DCM (100 mL), washed with H2O, dried (Na2SO4), filtered, and rotovaped down to give the title compound of step A (5 g, 20 mmol, 95%) as a yellow solid. 1H NMR (400 MHz, CDCl3) δ ppm 7.69 (s, 1H), 7.28 (s, 1H), 3.95 (s, 3H).

Synthesis routes and methods II

Procedure details

1-Bromo-2,5-difluoro-4-nitrobenzene (15.0 g, 63.0 mmol) was added to a solution of sodium methoxide in methanol (164 mL, 0.5 M, Aldrich). The reaction was heated to 60° C. for 1 h. After cooling to room temperature, the solution was concentrated, and the residue was diluted with water (100 mL) followed by extraction with Ethyl acetate (2×80 mL). The organic phase was dried (Na2SO4) and concentrated to afford 5-bromo-4-fluoro-2-nitrophenyl methyl ether as an orange solid (15.2 g, 95% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm 3.93 (s, 3 H), 7.76 (d, J=5.5 Hz, 1 H), 8.08 (d, J=8.4 Hz, 1 H).

Synthesis routes and methods III

Procedure details

To a solution of 1-bromo-2,5-difluoro-4-nitrobenzene (2.56 g, 0.011 mmol) in methanol (20 mL) was added a 25% sodium methoxide in methanol solution (2.5 mL). The mixture was stirred at room temperature for 1.5 hours. The reaction was then concentrated, re-dissolved in EtOAc and washed with water. The aqueous wash was back-extracted with EtOAc. The combined organic extracts were washed with brine, dried over sodium sulfate, filtered and concentrated to give 1-bromo-2-fluoro-5-methoxy-4-nitrobenzene (2.65 g, 99%).